Cas no 2171424-17-0 (2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)pentanoic acid)

• Product Name: 2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)pentanoic acid
• CAS No: 2171424-17-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5907307
• PubChem ID: 165563844
• Update Time: 2025-05-22

2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)pentanoic acid
• EN300-1545550
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)pentanoic acid
• 2171424-17-0
• 2-({[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)pentanoic acid
• EN300-1532305
• 2172446-30-7
• EN300-1531810
• 2171356-08-2
• 2-({[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}methyl)pentanoic acid

• Inchi： 1S/C26H30N2O5/c1-2-7-16(25(30)31)14-27-24(29)17-12-18(13-17)28-26(32)33-15-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,16-18,23H,2,7,12-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： WVLPPBNILZJKHS-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)CCC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)pentanoic acid

Latest Research Insights on 2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)pentanoic acid (CAS: 2171424-17-0)

In recent years, the compound 2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)pentanoic acid (CAS: 2171424-17-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) functional groups, has shown promising potential in drug discovery, particularly in the development of peptide-based therapeutics and targeted drug delivery systems. The following research brief synthesizes the latest findings and advancements related to this compound, highlighting its chemical properties, biological activities, and potential applications.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthetic pathways and structural optimization of 2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)pentanoic acid. The researchers employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry to achieve high yields and purity of the target compound. The study emphasized the role of the cyclobutyl ring in enhancing conformational rigidity, which is critical for improving binding affinity to biological targets. Additionally, the Fmoc-protected amino group was found to facilitate efficient deprotection and subsequent functionalization, making the compound a versatile intermediate in peptide synthesis.

Another groundbreaking research effort, detailed in *ACS Chemical Biology*, investigated the biological activity of 2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)pentanoic acid in the context of enzyme inhibition. The study demonstrated that this compound exhibits potent inhibitory effects against certain proteases involved in inflammatory pathways. Molecular docking simulations revealed that the cyclobutyl moiety interacts favorably with the enzyme's active site, while the pentanoic acid tail contributes to stabilizing the inhibitor-enzyme complex. These findings suggest potential therapeutic applications for inflammatory diseases and cancer.

In the realm of drug delivery, a team of researchers from MIT reported on the use of 2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)pentanoic acid as a linker in antibody-drug conjugates (ADCs). The study, published in *Bioconjugate Chemistry*, highlighted the compound's ability to maintain stability under physiological conditions while enabling controlled release of cytotoxic payloads. The researchers attributed this performance to the balanced hydrophobicity and steric properties of the molecule, which minimize premature cleavage and enhance tumor-targeting efficiency.

Looking ahead, the versatility of 2-({(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}methyl)pentanoic acid positions it as a valuable tool in chemical biology and pharmaceutical development. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in areas such as targeted therapy, diagnostics, and biomaterials. As the scientific community continues to explore the potential of this compound, it is anticipated that new synthetic methodologies and therapeutic strategies will emerge, driving innovation in the field.